Cas no 2287340-54-7 (4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole)

• Product Name: 4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole
• CAS No: 2287340-54-7
• MF: C₁₁H₁₁BrFN₃
• MW: 284.127544641495
• CID: 5755231
• PubChem ID: 146036872
• Update Time: 2023-11-15

4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole
• 2287340-54-7
• EN300-6750194
• 4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole
• A1-28047
• 1H-Benzotriazole, 4-bromo-1-cyclopentyl-6-fluoro-

• Inchi： 1S/C11H11BrFN3/c12-9-5-7(13)6-10-11(9)14-15-16(10)8-3-1-2-4-8/h5-6,8H,1-4H2
• InChI Key： VXEQLHXOEJWJGD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2C1CCCC1)F

Computed Properties

• Exact Mass: 283.01204g/mol
• Monoisotopic Mass: 283.01204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 402.2±25.0 °C(Predicted)
• pka: -1.86±0.30(Predicted)